N-[2-(4-methoxyphenyl)ethyl]-2-(4-nitrophenyl)propanamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-2-(4-nitrophenyl)propanamide
• InChI: InChI=1S/C18H20N2O4/c1-13(15-5-7-16(8-6-15)20(22)23)18(21)19-12-11-14-3-9-17(24-2)10-4-14/h3-10,13H,11-12H2,1-2H3,(H,19,21)
• InChI Key: XTDDBVPBZIATRR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)[N+](=O)[O-])C(=O)NCCC2=CC=C(C=C2)OC
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

N-[2-(4-methoxyphenyl)ethyl]-2-(4-nitrophenyl)propanamide, commonly known as MNPA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. MNPA is a member of the class of amides and is structurally similar to other compounds that have been studied for their biological activities.

Mechanism of Action

The exact mechanism of action of MNPA is not fully understood, but it is believed to modulate the activity of certain ion channels in the brain. MNPA has been shown to selectively inhibit the activity of certain subtypes of potassium channels, which could lead to changes in neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects
MNPA has been shown to have a range of biochemical and physiological effects, including the modulation of ion channel activity, changes in neuronal excitability, and alterations in neurotransmitter release. MNPA has been shown to have a relatively low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

MNPA has several advantages for lab experiments, including its relatively simple synthesis method, low toxicity profile, and potential applications in neuroscience research. However, MNPA also has several limitations, including its limited solubility in aqueous solutions and its potential to interact with other compounds in biological systems.

Future Directions

There are several future directions for MNPA research, including the development of more selective and potent analogs, the investigation of its potential as a therapeutic agent for neurological disorders, and the exploration of its applications in other areas of biomedical research. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of MNPA, as well as its potential interactions with other compounds in biological systems.
Conclusion
In conclusion, MNPA is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. MNPA has been shown to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and chronic pain. MNPA has several advantages for lab experiments, including its relatively simple synthesis method, low toxicity profile, and potential applications in neuroscience research. However, further research is needed to fully understand the mechanism of action and physiological effects of MNPA, as well as its potential interactions with other compounds in biological systems.

Scientific Research Applications

MNPA has been studied for its potential applications in biomedical research, particularly in the field of neuroscience. MNPA has been shown to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and chronic pain. MNPA has also been studied for its potential as a tool for studying the structure and function of ion channels in vitro.